6-EAPB (hydrochloride) 6-EAPB (hydrochloride) 6-APB (Item No. 11079), also known as benzo fury, is a stimulant and entactogen belonging to the amphetamine and the phenethylamine classes. It is an analog of MDA where the 3,4-methylenedioxyphenyl ring system has been replaced with a benzofuran ring. 6-EAPB is an analog of 6-APB that is characterized by an ethyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 1823318-37-1
VCID: VC0164180
InChI: InChI=1S/C13H17NO.ClH/c1-3-14-10(2)8-11-4-5-12-6-7-15-13(12)9-11;/h4-7,9-10,14H,3,8H2,1-2H3;1H
SMILES: CCNC(C)CC1=CC2=C(C=C1)C=CO2.Cl
Molecular Formula: C13H18ClNO
Molecular Weight: 239.743

6-EAPB (hydrochloride)

CAS No.: 1823318-37-1

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VCID: VC0164180

Molecular Formula: C13H18ClNO

Molecular Weight: 239.743

6-EAPB (hydrochloride) - 1823318-37-1

CAS No. 1823318-37-1
Product Name 6-EAPB (hydrochloride)
Molecular Formula C13H18ClNO
Molecular Weight 239.743
IUPAC Name 1-(1-benzofuran-6-yl)-N-ethylpropan-2-amine;hydrochloride
Standard InChI InChI=1S/C13H17NO.ClH/c1-3-14-10(2)8-11-4-5-12-6-7-15-13(12)9-11;/h4-7,9-10,14H,3,8H2,1-2H3;1H
Standard InChIKey MUFUSNCKTVRMLR-UHFFFAOYSA-N
SMILES CCNC(C)CC1=CC2=C(C=C1)C=CO2.Cl
Description 6-APB (Item No. 11079), also known as benzo fury, is a stimulant and entactogen belonging to the amphetamine and the phenethylamine classes. It is an analog of MDA where the 3,4-methylenedioxyphenyl ring system has been replaced with a benzofuran ring. 6-EAPB is an analog of 6-APB that is characterized by an ethyl group added to the amine. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Synonyms 6-(2-Ethylaminopropyl)Benzofuran
PubChem Compound 129318263
Last Modified Nov 11 2021
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